(2R)-1-(Methylamino)-2-propanol

• IUPAC Name: (2R)-1-(methylamino)propan-2-ol
• InChI: InChI=1S/C4H11NO/c1-4(6)3-5-2/h4-6H,3H2,1-2H3/t4-/m1/s1
• InChI Key: AEKHFLDILSDXBL-SCSAIBSYSA-N
• Canonical SMILES: CC(CNC)O
• Isomeric SMILES: C[C@H](CNC)O
• Molecular Formula: C4H11NO
• Molecular Weight: 89.14 g/mol

Description

“(2R)-1-(Methylamino)-2-propanol” is a chiral compound containing a methylamino group and a propanol group. The “2R” indicates the configuration of the chiral center, which is an aspect of its three-dimensional molecular structure.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, amines like methylamine can be synthesized through various methods, such as the reaction of ammonia with alcohols.

Molecular Structure Analysis

The molecular structure of “this compound” would likely involve a three-carbon chain (propanol) with a methylamino group attached. The “2R” configuration would influence the spatial arrangement of these groups.

Chemical Reactions Analysis

Amines, such as the methylamino group in this compound, can participate in a variety of chemical reactions, including nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would be influenced by its molecular structure. For instance, the presence of the polar amine and alcohol groups could impact properties like solubility.

Scientific Research Applications

Density and Surface Tension in Aqueous Solutions

Research by (Venkat et al., 2010) presents experimental data on the density and surface tension of aqueous blends of (2-(methylamino)-ethanol (MAE) + 2-amino-2-methyl-1-propanol (AMP)) and (MAE + N-methyl-diethanolamine (MDEA)), indicating the potential use of these compounds in gas treating.

Densities and Viscosities in Aqueous Ternary Mixtures

The study by (Álvarez et al., 2006) measured densities and kinematic viscosities of aqueous ternary solutions involving 2-(methylamino)ethanol, showing the practical application in understanding the properties of such mixtures.

Antiviral Effects

Research on the synthesis and antiviral activities of 1-(p-alkylphenyl)-1-phenyl-2-methylamino-1-propanol, as reported by (Takada & Toyoshima, 1960), demonstrates the potential of these compounds in antiviral applications.

Pharmacological Characterization in Opioid Receptors

The study by (Grimwood et al., 2011) on 2-Methyl-N-((2′-(pyrrolidin-1-ylsulfonyl)biphenyl-4-yl)methyl)propan-1-amine shows its high affinity as a κ-opioid receptor antagonist, offering insights into its pharmacological characteristics.

Drug Metabolism and Disposition Studies

Research on the synthesis of 1-(3,4-dichlorophenyl)-3-(methylamino)propanol hydrochloride, a potential antidepressant, by (Hill & Wisowaty, 1990) focuses on its application in drug metabolism and disposition studies.

Vapour-Liquid Equilibrium in CO2 Capture

A study by (Bernhardsen et al., 2019) explores the use of tertiary amines, including 3-(methylamino)propanol, in blends for post-combustion CO2 capture, indicating its relevance in environmental applications.

Antifungal Agents Synthesis

The design and synthesis of 1‐[(Biarylmethyl)methylamino]‐2‐(2,4‐difluorophenyl)‐3‐(1H‐1,2,4‐triazol‐1‐yl)propan‐2‐ols with antifungal activities, as explored by (Guillon et al., 2011), showcases the compound's utility in developing new antifungal therapies.

Atmospheric Chemistry Studies

The OH-initiated degradation of 2-amino-2-methyl-1-propanol under atmospheric conditions, investigated by (Tan et al., 2021), highlights its significance in atmospheric chemistry and environmental science.

Mechanism of Action

The mechanism of action would depend on the specific application of “(2R)-1-(Methylamino)-2-propanol”. For instance, if used as a reactant in a chemical reaction, its behavior would be influenced by the properties of the methylamino and propanol groups.

Safety and Hazards

The safety and hazards of “(2R)-1-(Methylamino)-2-propanol” would depend on its specific properties. In general, handling chemicals requires appropriate safety measures, such as the use of personal protective equipment.

Future Directions

The future directions for research on “(2R)-1-(Methylamino)-2-propanol” would depend on its potential applications. For instance, if it has interesting biological or chemical properties, it could be the subject of further study.